2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

• IUPAC Name: 2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-N-[(1,3-dimethylpyrazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C15H18F3N5O/c1-9-11(7-22(2)20-9)6-19-14(24)8-23-12(10-3-4-10)5-13(21-23)15(16,17)18/h5,7,10H,3-4,6,8H2,1-2H3,(H,19,24)
• InChI Key: DYOZXIAMYYINDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNC(=O)CN2C(=CC(=N2)C(F)(F)F)C3CC3)C
• Molecular Formula: C15H18F3N5O
• Molecular Weight: 341.33 g/mol

Description

2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide is a synthetic compound known for its unique structure and versatile applications in scientific research, including chemistry, biology, and medicine. This compound is characterized by the presence of a cyclopropyl group, a trifluoromethyl group, and two pyrazole rings, which contribute to its distinctive properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

• Synthesis of 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole

  • Step 1: : Cyclopropylamine reacts with trifluoroacetic acid to form cyclopropylamine trifluoroacetate.

  • Step 2: : The intermediate undergoes cyclization with hydrazine to form 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole.

• Synthesis of N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

  • Step 1: : 1,3-dimethyl-1H-pyrazole reacts with chloromethyl acetate to form N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide.

• Final Coupling

  • Step 1: : 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole is coupled with N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide using a base such as potassium carbonate in an organic solvent like dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound typically involves:

• Large-scale batch synthesis with optimized reaction conditions.

• Continuous flow chemistry to ensure consistent quality and yield.

• Use of automated reactors and precise control of temperature, pressure, and reagent addition.

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  • Undergoes oxidation in the presence of strong oxidizing agents like hydrogen peroxide, forming corresponding oxides.

• Reduction

  • Reduced using reagents such as sodium borohydride to form reduced derivatives.

• Substitution

  • Undergoes nucleophilic substitution reactions, where functional groups like halides can be substituted with other nucleophiles.

Common Reagents and Conditions

• Oxidation: Hydrogen peroxide, catalytic amounts of transition metal catalysts.

• Reduction: Sodium borohydride, lithium aluminum hydride.

• Substitution: Nucleophiles like sodium methoxide, potassium cyanide.

Major Products Formed

• Oxidation products include oxides and hydroxylated derivatives.

• Reduction products include alcohols and amines.

• Substitution products depend on the nucleophile used, such as ethers or nitriles.

Scientific Research Applications

2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide has extensive applications in various scientific fields:

Chemistry

• Used as a building block in organic synthesis.

• Acts as a catalyst in certain chemical reactions.

• Helps in the development of novel materials.

Biology

• Serves as a biochemical probe for studying enzyme activities.

• Used in cell signaling pathway investigations.

Medicine

• Explored as a potential drug candidate for various diseases.

• Utilized in pharmacokinetic and pharmacodynamic studies.

Industry

• Employed in the manufacturing of specialty chemicals.

• Used in the development of agrochemicals and pesticides.

Mechanism of Action

The compound exerts its effects through multiple mechanisms:

• Molecular Targets: : Binds to specific enzymes or receptors, modulating their activity.

• Pathways Involved: : Influences signaling pathways, such as kinase and phosphatase pathways, affecting cellular responses.

Comparison with Similar Compounds

Unique Aspects

• The presence of both cyclopropyl and trifluoromethyl groups enhances stability and bioavailability.

• The dual pyrazole rings confer specific binding affinities.

Similar Compounds

• 2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

• 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

These compounds differ in their side chains but share core structural similarities, affecting their reactivity and applications.

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